4-Methoxy-2,3-dimethylbenzenesulfonamide
Overview
Description
4-Methoxy-2,3-dimethylbenzenesulfonamide is a chemical compound with the CAS Number: 90643-83-7 . It has a molecular weight of 215.27 and its IUPAC name is 4-methoxy-2,3-dimethylbenzenesulfonamide .
Molecular Structure Analysis
The InChI code for 4-Methoxy-2,3-dimethylbenzenesulfonamide is1S/C9H13NO3S/c1-6-7(2)9(14(10,11)12)5-4-8(6)13-3/h4-5H,1-3H3,(H2,10,11,12) . This code represents the molecular structure of the compound.
Scientific Research Applications
Antibacterial Properties
4-Methoxy-2,3-dimethylbenzenesulfonamide: is part of the sulfonamide group of drugs, which are known for their antibacterial activity. These compounds inhibit the bacterial enzyme dihydropteroate synthetase, which is crucial for the synthesis of folic acid, a vitamin that bacteria need to grow . This makes them effective in treating bacterial infections in both humans and animals.
Pharmacological Applications
In pharmacology, sulfonamides like 4-Methoxy-2,3-dimethylbenzenesulfonamide are used to treat a variety of diseases due to their broad-spectrum antimicrobial properties. They are used in the treatment of conditions such as diuresis, hypoglycemia, thyroiditis, inflammation, and glaucoma .
Organic Synthesis
This compound is also valuable in organic synthesis. It can serve as a starting material or intermediate in the synthesis of more complex molecules. Its sulfonamide group is a good leaving group, which can be exploited in various organic reactions to create new bonds and molecular structures.
Drug Development
4-Methoxy-2,3-dimethylbenzenesulfonamide: plays a role in drug development as a potential precursor or intermediate. Its structural features can be modified to enhance the pharmacokinetic and pharmacodynamic properties of new drugs .
Biochemical Research
In biochemistry, sulfonamides are used to study enzyme inhibition and protein binding. They can help in understanding the mechanisms of enzyme action and the development of enzyme inhibitors as therapeutic agents .
Industrial Uses
While specific industrial uses of 4-Methoxy-2,3-dimethylbenzenesulfonamide are not detailed in the available resources, sulfonamides, in general, have applications in various industries. They can be used in the chemical manufacturing of dyes, pigments, and other organic compounds due to their chemical stability and reactivity .
Environmental Impact
The environmental impact of sulfonamides, including 4-Methoxy-2,3-dimethylbenzenesulfonamide , is an area of ongoing research. These compounds are not readily biodegradable and can accumulate in the environment, potentially affecting ecosystems and water sources .
Safety and Hazards
The compound has been classified with the GHS07 pictogram . The hazard statements associated with it are H302, H315, H319, and H335 . The precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501 .
properties
IUPAC Name |
4-methoxy-2,3-dimethylbenzenesulfonamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H13NO3S/c1-6-7(2)9(14(10,11)12)5-4-8(6)13-3/h4-5H,1-3H3,(H2,10,11,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GGVNFYLQCOFUNX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1C)S(=O)(=O)N)OC |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H13NO3S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
215.27 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Methoxy-2,3-dimethylbenzenesulfonamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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